Cas no 198126-70-4 (Ethanone, 2-[4-(methylsulfonyl)phenyl]-1-phenyl-)
198126-70-4 structure
Product Name:Ethanone, 2-[4-(methylsulfonyl)phenyl]-1-phenyl-
CAS No:198126-70-4
MF:C15H14O3S
MW:274.334863185883
CID:1389989
PubChem ID:22285757
Update Time:2025-04-20
Ethanone, 2-[4-(methylsulfonyl)phenyl]-1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 2-[4-(methylsulfonyl)phenyl]-1-phenyl-
- 2-(4-methylsulfonylphenyl)-1-phenylethanone
- AKOS012501420
- DTXSID00624386
- 2-[4-(Methanesulfonyl)phenyl]-1-phenylethan-1-one
- 198126-70-4
- DIIBQSRZBCMWLA-UHFFFAOYSA-N
- SCHEMBL6341279
- 4-methylsulfonylphenyl-actophenone
-
- Inchi: 1S/C15H14O3S/c1-19(17,18)14-9-7-12(8-10-14)11-15(16)13-5-3-2-4-6-13/h2-10H,11H2,1H3
- InChI Key: DIIBQSRZBCMWLA-UHFFFAOYSA-N
- SMILES: S(C)(C1C=CC(=CC=1)CC(C1C=CC=CC=1)=O)(=O)=O
Computed Properties
- Exact Mass: 274.06642
- Monoisotopic Mass: 274.06636548g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 394
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 59.6Ų
Experimental Properties
- PSA: 51.21
Ethanone, 2-[4-(methylsulfonyl)phenyl]-1-phenyl- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
198126-70-4 (Ethanone, 2-[4-(methylsulfonyl)phenyl]-1-phenyl-) Related Products
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